Cas no 60048-69-3 (Ethanone, 1-(3-methyl-1-cyclohexen-1-yl)-)

• Product Name: Ethanone, 1-(3-methyl-1-cyclohexen-1-yl)-
• CAS No: 60048-69-3
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 499405
• PubChem ID: 12567210
• Update Time: 2025-04-19

Ethanone, 1-(3-methyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methyl-1-cyclohexen-1-yl)-
• 1-(3-methylcyclohexen-1-yl)ethanone

• Inchi： 1S/C9H14O/c1-7-4-3-5-9(6-7)8(2)10/h6-7H,3-5H2,1-2H3
• InChI Key： KUAOSSRFCWYCMT-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C)CCC1

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones